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Compound of Interest

Compound Name: Bis(dichlorosilyl)methane

Cat. No.: B095708 Get Quote

An In-depth Technical Guide to
Bis(dichlorosilyl)methane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bis(dichlorosilyl)methane, a key

intermediate in organosilicon chemistry. This document details its chemical properties,

synthesis, and reactivity, offering valuable information for professionals in research and

development.

Chemical Identity and Properties
Bis(dichlorosilyl)methane, with the CAS number 18081-42-0, is a versatile bifunctional

organosilicon compound.[1][2][3] Its structure features two dichlorosilyl groups attached to a

central methylene bridge.

Table 1: Chemical and Physical Properties of Bis(dichlorosilyl)methane
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Property Value Source

CAS Number 18081-42-0 [1][2][3]

Molecular Formula CH₂Cl₄Si₂ [2]

Molecular Weight 212.0 g/mol [1][2]

Appearance Colorless liquid [1]

Refractive Index (n₂₀/D) 1.468 [1]

Boiling Point Not specified [1]

Melting Point Not specified

Density Not specified [1]

InChI Key
MJDRMXBTLIZHHH-

UHFFFAOYSA-N
[1]

Note: Specific values for boiling point, melting point, and density are not readily available in

published literature.

Synthesis of Bis(dichlorosilyl)methane
The primary industrial synthesis of bis(dichlorosilyl)methane is a modified "direct process," a

cornerstone of organosilicon chemistry.[1] This process involves the reaction of elemental

silicon with a mixture of methylene chloride (CH₂Cl₂) and hydrogen chloride (HCl) in the

presence of a copper catalyst.[1]

The addition of hydrogen chloride is a critical optimization that suppresses the decomposition

of methylene chloride and reduces the formation of undesirable polymeric carbosilanes.[1] The

reaction is typically carried out in a stirred bed reactor at temperatures ranging from 260 to

340°C.[4] Research has indicated that an optimal molar ratio of methylene chloride to hydrogen

chloride for the synthesis is 1:4.[1] This process yields bis(dichlorosilyl)methane and

(dichlorosilyl)(trichlorosilyl)methane as the major products.[1]

Experimental Protocol: Direct Synthesis
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The following is a representative experimental protocol for the synthesis of

bis(dichlorosilyl)methane based on the direct process.

Materials:

Elemental silicon powder

Copper catalyst

Methylene chloride (CH₂Cl₂)

Hydrogen chloride (HCl) gas

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Stirred bed reactor equipped with a gas inlet, outlet, and temperature control system

Condenser and collection flask

Distillation apparatus

Procedure:

The stirred bed reactor is charged with elemental silicon powder and a copper catalyst under

an inert atmosphere.

The reactor is heated to the reaction temperature, typically between 260°C and 340°C.

A gaseous mixture of methylene chloride and hydrogen chloride, with a molar ratio of

approximately 1:4, is introduced into the reactor.

The reaction is allowed to proceed, and the volatile products are passed through a

condenser and collected.

The collected crude product, a mixture of chlorosilanes, is then purified by fractional

distillation to isolate bis(dichlorosilyl)methane.
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Caption: Direct Synthesis of Bis(dichlorosilyl)methane.

Chemical Reactivity and Applications
The reactivity of bis(dichlorosilyl)methane is dominated by the highly susceptible silicon-

chlorine (Si-Cl) bonds, which are prone to nucleophilic substitution. This reactivity makes it a

valuable precursor for a wide range of organosilicon compounds and materials.

Nucleophilic Substitution Reactions
The Si-Cl bonds can be readily cleaved by various nucleophiles, allowing for the introduction of

different functional groups.

Alcoholysis: Reaction with alcohols (ROH) in the presence of a hydrogen chloride scavenger

(e.g., a tertiary amine) yields bis(dialkoxysilyl)methanes. These derivatives are important

intermediates in the synthesis of silicon-containing polymers and materials.

Aminolysis: Reaction with primary or secondary amines (R₂NH) results in the formation of

bis(diaminosilyl)methanes.
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Experimental Protocol: General Nucleophilic
Substitution (Alcoholysis Example)
The following is a generalized experimental protocol for the alcoholysis of

bis(dichlorosilyl)methane.

Materials:

Bis(dichlorosilyl)methane

Anhydrous alcohol (e.g., ethanol)

Anhydrous non-polar solvent (e.g., toluene or hexane)

Tertiary amine (e.g., triethylamine)

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Three-neck round-bottom flask equipped with a dropping funnel, condenser, and magnetic

stirrer

Inert atmosphere setup (e.g., Schlenk line)

Filtration apparatus

Procedure:

A solution of bis(dichlorosilyl)methane in an anhydrous non-polar solvent is prepared in

the three-neck flask under an inert atmosphere.

A solution of the alcohol and a tertiary amine in the same solvent is added dropwise to the

stirred solution of bis(dichlorosilyl)methane at a controlled temperature (typically 0°C to

room temperature).

After the addition is complete, the reaction mixture is stirred for several hours at room

temperature or with gentle heating to ensure complete reaction.
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The resulting mixture, containing the product and the amine hydrochloride salt, is filtered to

remove the salt.

The solvent is removed from the filtrate under reduced pressure, and the resulting crude

product can be further purified by distillation.
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Caption: General Nucleophilic Substitution of Bis(dichlorosilyl)methane.

Applications in Materials Science
A significant application of bis(dichlorosilyl)methane is as a monomer for the synthesis of

polycarbosilanes. These polymers serve as precursors to silicon carbide (SiC) fibers, which are

known for their high strength and thermal stability, making them valuable in the aerospace and

other high-performance industries.[1] The bifunctional nature of bis(dichlorosilyl)methane
allows it to act as a cross-linking agent in polymer chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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